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Abstract

This guide provides a comprehensive technical overview of 2,2,3,3-tetrafluoropropanoyl
bromide (CAS Number: 61444-66-4), a fluorinated acyl bromide of significant interest in
synthetic organic chemistry and drug discovery. While specific literature on this compound is
limited, this document synthesizes information from analogous structures and fundamental
chemical principles to offer insights into its properties, synthesis, reactivity, and potential
applications. The strategic incorporation of fluorine atoms can profoundly influence the
physicochemical and biological properties of molecules, making fluorinated building blocks like
2,2,3,3-tetrafluoropropanoyl bromide valuable tools for the development of novel
pharmaceuticals. This guide is intended to serve as a foundational resource for researchers
and professionals working with or considering the use of this reactive intermediate.

Chemical Identity and Physicochemical Properties

2,2,3,3-Tetrafluoropropanoyl bromide is a derivative of propanoic acid where four hydrogen
atoms have been replaced by fluorine, and the hydroxyl group of the carboxylic acid is
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substituted with a bromine atom.

Table 1. Physicochemical Properties of 2,2,3,3-Tetrafluoropropanoyl Bromide and Related

Compounds
2,2,3,3-
2-Chloro-2,3,3,3- 2-Bromo-2,3,3,3-
Tetrafluoropropano
Property . tetrafluoropropano tetrafluoropropano
yl Bromide ] .
. yl bromide[1] yl chloride[2]
(Predicted/Inferred)
CAS Number 61444-66-4 261503-70-2 6066-45-1
Molecular Formula CsHBrFsO CsBrCIF4sO CsBrCIF4sO
Molecular Weight 208.94 g/mol 243.38 g/mol 243.38 g/mol

. i Estimated to be
Boiling Point 77.2°C 67 °C
around 80-100 °C

Estimated to be >1.8

Density 1.92 g/cm3 2.001 g/cm?
g/cm3
o Highly reactive, Highly reactive, Highly reactive,
Reactivity . . : . . .
moisture-sensitive moisture-sensitive moisture-sensitive

Note: Properties for 2,2,3,3-tetrafluoropropanoyl bromide are estimated based on trends
observed in similar halogenated and fluorinated compounds in the absence of specific
experimental data.

The high electronegativity of the fluorine atoms is expected to significantly influence the
electrophilicity of the carbonyl carbon, making it a highly reactive acylating agent.

Synthesis of 2,2,3,3-Tetrafluoropropanoyl Bromide

While a specific, peer-reviewed synthesis for 2,2,3,3-tetrafluoropropanoyl bromide is not
readily available in the searched literature, a plausible and commonly employed synthetic route
would involve the conversion of the corresponding carboxylic acid, 2,2,3,3-tetrafluoropropanoic
acid, to the acyl bromide.
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Proposed Synthetic Pathway

The synthesis would likely proceed via the reaction of 2,2,3,3-tetrafluoropropanoic acid with a
brominating agent.

(2,2,3,3—Tetraﬂuoropropanoic Aci(a

Halogenation

2,2,3,3-Tetrafluoropropanoyl
Bromide

Brominating Agent
(e.g., PBrs3, SOBr2)

Click to download full resolution via product page

Caption: Proposed synthesis of 2,2,3,3-tetrafluoropropanoyl bromide.

Experimental Protocol (Hypothetical)

Warning: This is a hypothetical protocol and should be adapted and optimized with appropriate
safety precautions in a laboratory setting. All operations should be performed in a well-
ventilated fume hood.

Materials:

2,2,3,3-Tetrafluoropropanoic acid

Thionyl bromide (SOBrz) or Phosphorus tribromide (PBrs)

Anhydrous solvent (e.g., dichloromethane or chloroform)

Inert gas (Nitrogen or Argon)
Procedure:

o To a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer, a reflux
condenser, and an inert gas inlet, add 2,2,3,3-tetrafluoropropanoic acid (1.0 eq).
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e Add an anhydrous solvent such as dichloromethane.

e Slowly add the brominating agent (e.g., thionyl bromide, 1.2 eq) to the stirred solution at
room temperature.

e The reaction mixture is then gently heated to reflux and maintained at that temperature for
several hours, monitoring the reaction progress by a suitable analytical technique (e.g., IR
spectroscopy, looking for the disappearance of the broad O-H stretch of the carboxylic acid).

» After completion, the reaction mixture is cooled to room temperature.
e The excess brominating agent and solvent are carefully removed by distillation.

e The crude 2,2,3,3-tetrafluoropropanoyl bromide is then purified by fractional distillation
under reduced pressure to yield the final product.

Reactivity and Mechanistic Considerations

2,2,3,3-Tetrafluoropropanoyl bromide is expected to be a highly reactive electrophile, readily
undergoing nucleophilic acyl substitution reactions. The electron-withdrawing tetrafluoroethyl
group will enhance the partial positive charge on the carbonyl carbon, making it highly
susceptible to attack by nucleophiles.

General Reaction Mechanism: Nucleophilic Acyl
Substitution

2,2,3,3-Tetrafluoropropanoyl Acvlated Prod

i Tetrahedral Intermediate i

e
Nucleophile (Nu~)

Click to download full resolution via product page
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Caption: General mechanism of nucleophilic acyl substitution.

Reactions with Common Nucleophiles:

 Alcohols: Will react to form the corresponding esters.
o Amines: Will readily react with primary and secondary amines to form amides.

o Water: Will hydrolyze to form 2,2,3,3-tetrafluoropropanoic acid and hydrobromic acid. This
highlights the moisture-sensitive nature of the compound.

Applications in Drug Development

The introduction of fluorinated moieties is a well-established strategy in medicinal chemistry to
modulate a drug candidate's metabolic stability, lipophilicity, and binding affinity. 2,2,3,3-
Tetrafluoropropanoyl bromide can serve as a valuable building block for the synthesis of
complex fluorinated molecules.

Potential Applications:

o Synthesis of Fluorinated Amides and Esters: Can be used to introduce the 2,2,3,3-
tetrafluoropropanoyl group into molecules containing amine or alcohol functionalities.

o Lead Optimization: The unique electronic properties of the tetrafluoroethyl group can be
exploited to fine-tune the pharmacokinetic and pharmacodynamic properties of lead
compounds.

Safety and Handling

Warning: Based on data for analogous compounds, 2,2,3,3-tetrafluoropropanoyl bromide
should be considered a hazardous and highly reactive substance.[3][4][5][6]

Table 2: GHS Hazard Information (Inferred)
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Hazard Class Category Hazard Statement

. . o Causes severe skin burns and
Skin Corrosion/Irritation 1B

eye damage.
Serious Eye Damage/Eye ]
o 1 Causes serious eye damage.
[rritation
Acute Toxicity, Inhalation 3 Toxic if inhaled.
o Highly flammable liquid and
Flammable Liquids 2

vapor.

Note: This information is inferred from safety data sheets of structurally similar compounds and
should be treated with caution.

Handling Precautions:

o Always handle in a well-ventilated chemical fume hood.[5]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[5]
o Keep away from sources of ignition and moisture.[5]

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.

First Aid Measures:

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek immediate medical attention.

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower
and upper eyelids occasionally. Seek immediate medical attention.

e Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Seek immediate
medical attention.
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 Ingestion: Do NOT induce vomiting. Give large quantities of water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Conclusion

2,2,3,3-Tetrafluoropropanoyl bromide, while not extensively documented, represents a
potentially valuable reagent for the synthesis of novel fluorinated compounds in the
pharmaceutical and agrochemical industries. Its high reactivity, driven by the electron-
withdrawing nature of the fluoroalkyl chain, makes it an effective acylating agent. Researchers
should exercise extreme caution when handling this compound due to its inferred hazardous
properties. The synthetic and reactivity information presented in this guide, although based on
analogy, provides a solid foundation for the exploration and utilization of this promising
chemical entity.

References

e 2-chloro-2,3,3,3-tetrafluoropropanoyl bromide Properties. (2025, October 15). CompTox
Chemicals Dashboard. Retrieved from [Link]

e 2-chloro-2,3,3,3-tetrafluoropropanoyl bromide - Hazard Genotoxicity. (2025, October 15).
CompTox Chemicals Dashboard. Retrieved from [Link]

e 2-chloro-2,3,3,3-tetrafluoropropanoyl bromide - Hazard. (2025, October 15). CompTox
Chemicals Dashboard. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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